Cas no 6915-08-8 (Glycerine trioleate)

• Product Name: Glycerine trioleate
• CAS No: 6915-08-8
• MF: C₅₇H₁₀₄O₆
• MW: 885.432079315186
• CID: 973170
• Update Time: 2023-08-02

Glycerine trioleate Chemical and Physical Properties

Names and Identifiers

• glycerine trioleate
• (9Z)9-Octadecenoic acid 1,2,3-propanetriyl ester
• KSC352C3L
• 9-Octadecenoic acid (9Z)-, 1,1',1''-(1,2,3-propanetriyl) ester
• TRA0008261
• Glycerine trioleate

• Inchi： 1S/C57H104O6/c1-4-7-10-13-16-19-22-25-28-31-34-37-40-43-46-49-55(58)61-52-54(63-57(60)51-48-45-42-39-36-33-30-27-24-21-18-15-12-9-6-3)53-62-56(59)50-47-44-41-38-35-32-29-26-23-20-17-14-11-8-5-2/h25-30,54H,4-24,31-53H2,1-3H3
• InChI Key： PHYFQTYBJUILEZ-UHFFFAOYSA-N
• SMILES： O(C(CCCCCCCC=CCCCCCCCC)=O)C(COC(CCCCCCCC=CCCCCCCCC)=O)COC(CCCCCCCC=CCCCCCCCC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 63
• Rotatable Bond Count: 53
• Complexity: 1010
• Topological Polar Surface Area: 78.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Glycerolipids Triacylglycerols
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Glycerolipids Triradylcglycerols Triacylglycerols